Midostaurin-13C6

• Molecular Formula: C35H30N4O4
• Molecular Weight: 576.6 g/mol
• InChI: InChI=1S/C35H30N4O4/c1-35-32(42-3)25(37(2)34(41)19-11-5-4-6-12-19)17-26(43-35)38-23-15-9-7-13-20(23)28-29-22(18-36-33(29)40)27-21-14-8-10-16-24(21)39(35)31(27)30(28)38/h4-16,25-26,32H,17-18H2,1-3H3,(H,36,40)/t25-,26-,32-,35+/m1/s1/i4+1,5+1,6+1,11+1,12+1,19+1
• InChIKey: BMGQWWVMWDBQGC-IAYYEHAHSA-N

Midostaurin-13C6: A High-Purity 13C-Labeled Internal Standard for Quantitative LC-MS/MS Analysis of Midostaurin

Midostaurin-13C6 (also known as [13C6]-PKC412) is a stable isotope-labeled analog of the multi-targeted tyrosine kinase inhibitor midostaurin. It is specifically synthesized with six carbon-13 atoms incorporated into the benzoyl moiety of the molecule [1]. This compound is not intended for therapeutic use but serves as a critical analytical tool. Its primary function is to act as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling the precise and accurate quantification of the parent drug, midostaurin, and its active metabolites in complex biological matrices such as human plasma and serum [2].

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Internal standard for LC-MS/MS quantification of midostaurin in human plasma research matrices

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13C6-labeled analog designed for near-perfect co-elution with the native analyte

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Supports bioanalytical method validation and research PK monitoring workflows

• [1] Pharmaffiliates. Midostaurin-13C6. Product Page. PA STI 089341. View Source
• [2] Wiesen MHJ, et al. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia. Eur J Haematol. 2024;112(6):879-888. View Source

Why Midostaurin-13C6 Cannot Be Replaced by Unlabeled Midostaurin or Deuterated Analogs

In quantitative LC-MS/MS bioanalysis, an ideal internal standard must perfectly mimic the analyte's behavior during sample preparation, chromatographic separation, and ionization, yet be distinguishable by the mass spectrometer. Substituting Midostaurin-13C6 with unlabeled midostaurin is impossible due to identical mass-to-charge ratios, leading to signal overlap and inaccurate quantification. While deuterated analogs like Midostaurin-d5 are commonly used, they can suffer from a chromatographic isotope effect, where the deuterium atoms alter the compound's retention time relative to the non-labeled analyte, introducing quantification bias . In contrast, 13C-labeling is structurally and chemically more identical to the 12C native form, resulting in nearly perfect co-elution and thus more robust and reliable quantification .

Unlabeled

Midostaurin (unlabeled)

Identical mass prevents MS distinction; causes signal overlap and limits accurate quantification as an internal standard.

Deuterated

Midostaurin-d5

Deuterium isotope effect may shift retention time, introducing quantification bias and reducing co-elution fidelity.

13C6 IS

Midostaurin-13C6

13C labeling ensures near-identical physicochemical behavior, enabling reliable co-elution and robust quantification.

Quantitative Differentiation of Midostaurin-13C6: A Procurement-Focused Evidence Review

Isotopic Enrichment and Purity: Midostaurin-13C6 vs. Deuterated Internal Standards

Midostaurin-13C6 is supplied with a minimum isotopic enrichment of 99% 13C and a chemical purity of ≥98% . This high level of enrichment ensures that the signal from the internal standard is well-resolved from the natural abundance 13C-isotopologue of the analyte, minimizing cross-talk and improving the lower limit of quantification (LLOQ). In comparison, while deuterated standards like Midostaurin-d5 also report high purities (e.g., 98%), they do not inherently specify isotopic enrichment in the same way and are known to be susceptible to hydrogen-deuterium exchange, which can alter the effective isotopic purity over time or under certain analytical conditions .

Isotopic Purity

Class-level inference

13C6: 99% 13C enrichment; ≥98% chemical purity

d5: 98% purity; enrichment not specified

Explicit enrichment specification supports long-term assay robustness

H/D exchange may alter effective isotopic purity in deuterated analogs

Evidence Dimension	Isotopic Enrichment and Chemical Purity
Target Compound Data	≥98% chemical purity; 99% 13C isotopic enrichment
Comparator Or Baseline	Midostaurin-d5: 98.0% chemical purity; isotopic enrichment not typically specified as a percentage.
Quantified Difference	Explicitly specified high isotopic enrichment for 13C6; potential for H/D exchange in deuterated compounds.
Conditions	Vendor specifications; general principles of stable isotope labeling.

Why This Matters

For procurement, the explicit 99% 13C enrichment specification is a verifiable quality attribute that directly correlates with superior analytical performance and long-term assay robustness, justifying selection over deuterated alternatives.

Molecular Weight and MS Distinction: Midostaurin-13C6 vs. Unlabeled Midostaurin

The incorporation of six 13C atoms increases the molecular weight of Midostaurin-13C6 to 576.59 g/mol, a difference of +6 Da compared to unlabeled midostaurin (MW 570.64 g/mol) . This mass shift is sufficient to avoid any isotopic interference from the naturally occurring M+1, M+2, etc., peaks of the unlabeled analyte in a mass spectrometer. In contrast, a deuterated standard like Midostaurin-d5 increases the mass by +5 Da (MW 575.67 g/mol) . While both provide a mass shift, the +6 Da shift from 13C6 places the internal standard signal further from the analyte's isotopic envelope, which can be advantageous in complex matrices where other background ions may interfere.

Mass Shift

Direct comparison

13C6 vs. unlabeled: +6 Da shift

d5 vs. unlabeled: +5 Da shift

Larger mass shift reduces signal overlap and improves LLOQ potential

Based on vendor molecular weight specifications

Evidence Dimension	Molecular Weight Shift from Unlabeled Analyte
Target Compound Data	Molecular Weight: 576.59 g/mol (+6 Da vs. unlabeled)
Comparator Or Baseline	Midostaurin-d5: Molecular Weight 575.67 g/mol (+5 Da vs. unlabeled).
Quantified Difference	+1 Da greater mass shift for Midostaurin-13C6.
Conditions	Vendor specifications for labeled standards.

Why This Matters

A larger mass shift from the native analyte reduces the risk of signal overlap and improves the signal-to-noise ratio for the internal standard, a critical factor for achieving low limits of quantification in therapeutic drug monitoring.

Regulatory Compliance for Bioanalytical Method Validation

Midostaurin-13C6 is supplied with detailed characterization data compliant with regulatory guidelines, making it suitable for analytical method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDA) or during the commercial production of Midostaurin . This level of documentation and traceability is a key differentiator from research-grade standards. For instance, the stable isotope dilution LC-MS/MS method using a 13C-labeled IS has been validated and applied to quantify midostaurin in patient samples, demonstrating inter- and intraday imprecisions well within ±10% across a concentration range of 0.01–8.00 mg/L [1].

Validation Support

Reported validation context

13C6 IS method: Imprecision ≤10% in validated assay

Research-grade standards: Documentation often limited

Supports bioanalytical validation review and method transfer

Reported in human plasma research matrix (0.01–8.00 mg/L)

Evidence Dimension	Regulatory Compliance and Validation Performance
Target Compound Data	Supports method validation (AMV) and ANDA submissions. Validated LC-MS/MS assay with 13C6 IS shows imprecision ≤10%.
Comparator Or Baseline	Research-grade standards may lack comprehensive documentation required for regulatory filings.
Quantified Difference	Imprecision ≤10% in a validated clinical assay [1].
Conditions	LC-MS/MS method validation per regulatory guidelines; human plasma and serum.

Why This Matters

Procurement of a standard with this level of documentation and proven performance in a validated assay reduces the burden of internal qualification and de-risks regulatory submissions, providing a clear advantage over less-characterized alternatives.

• [1] Wiesen MHJ, et al. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia. Eur J Haematol. 2024;112(6):879-888. View Source

Definitive Application Scenarios for Midostaurin-13C6 Based on Quantitative Evidence

Therapeutic Drug Monitoring (TDM) of Midostaurin in AML Patients

Midostaurin-13C6 is the internal standard of choice for developing and validating robust LC-MS/MS assays for therapeutic drug monitoring (TDM) of midostaurin in patients with FLT3-mutated acute myeloid leukemia (AML). The method, validated with a 13C6-labeled internal standard, demonstrated a linear quantification range of 0.01–8.00 mg/L with intraday and interday imprecisions of ≤10%, making it suitable for routine clinical use [1]. The high interindividual variability in midostaurin serum concentrations (median 7.9 mg/L, range 1.5–26.1 mg/L) observed in a real-life patient cohort underscores the need for precise and accurate quantification, which is enabled by the use of this stable isotope-labeled IS [1].

Pharmacokinetic and Drug-Drug Interaction (DDI) Studies

Midostaurin-13C6 is essential for accurate quantification in pharmacokinetic (PK) studies, including those investigating drug-drug interactions (DDIs). Midostaurin is primarily metabolized by CYP3A4, and its plasma levels can be significantly altered by strong CYP3A4 inhibitors (e.g., posaconazole) or inducers [2]. A robust LC-MS/MS method incorporating Midostaurin-13C6 as an internal standard is necessary to reliably measure the parent drug and its two major active metabolites (CGP62221 and CGP52421) in the presence of co-administered drugs, ensuring the validity of PK parameters and DDI assessments [3].

Bioanalytical Method Validation for ANDA and Commercial QC

Midostaurin-13C6, with its comprehensive Certificate of Analysis and compliance with regulatory guidelines, is specifically suited for use in analytical method development and validation (AMV) to support Abbreviated New Drug Applications (ANDA) and quality control (QC) during the commercial production of midostaurin drug products . Its use as a reference standard ensures traceability and meets the stringent requirements of regulatory bodies like the FDA and EMA, providing a clear procurement pathway for pharmaceutical companies and contract research organizations (CROs) involved in generic drug development and manufacturing.

Metabolism and Ex Vivo Studies Using Stable Isotope Tracing

The 13C6 label in Midostaurin-13C6 can be utilized in stable isotope tracing experiments to investigate the drug's metabolism in complex cellular systems. While the parent compound itself is a kinase inhibitor, the 13C-labeled version can be used as a tracer to track its biotransformation into active metabolites like CGP62221 and CGP52421 . This is distinct from deuterated analogs, which may be subject to kinetic isotope effects that can alter metabolic rates. The 13C6 label provides a stable, non-radioactive tag for precise quantification of metabolite formation without perturbing the underlying biology .

Application

Selection Property

Validation Focus

Midostaurin bioanalysis in human plasma research

Stable isotope-labeled IS with near-perfect co-elution

Matrix effect correction and assay precision endpoints

Pharmacokinetic and DDI research studies

Reliable quantification of parent and metabolites

Selectivity in the presence of CYP3A4 modulators

Bioanalytical method validation and transfer

Comprehensive characterization and traceability

Accuracy and precision endpoint review

Stable isotope tracing of metabolite formation

13C6 label with minimal kinetic isotope effect

Metabolic pathway tracking without radioactive tracer

• [1] Wiesen MHJ, et al. Quantification of midostaurin in plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry: Application to a cohort of patients with acute myeloid leukemia. Eur J Haematol. 2024;112(6):879-888. View Source
• [2] Stone RM, et al. Midostaurin plus Chemotherapy for Acute Myeloid Leukemia with a FLT3 Mutation. N Engl J Med. 2017;377(5):454-464. View Source
• [3] Dutreix C, et al. Investigation into CYP3A4-mediated drug-drug interactions on midostaurin in healthy volunteers. Cancer Chemother Pharmacol. 2013;72(6):1223-1234. View Source